Cas no 6219-55-2 (1-(4-Nitrophenyl)-1H-1,2,4-triazole)

• Product Name: 1-(4-Nitrophenyl)-1H-1,2,4-triazole
• CAS No: 6219-55-2
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 502095
• PubChem ID: 11095398
• Update Time: 2025-04-19

1-(4-Nitrophenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)-1H-1,2,4-triazole
• 1-(4-nitrophenyl)-1,2,4-triazole
• 1H-1,2,4-Triazole,1-(4-nitrophenyl)-
• TRI003
• AS-0191
• 4-(1,2,4-Triazol-1-yl)nitrobenzene
• DTXSID50455001
• SCHEMBL6034692
• 6219-55-2
• YGFKLGQEQNGWOB-UHFFFAOYSA-N
• MFCD09473439
• 1-(4-NITRO-PHENYL)-1H-[1,2,4]TRIAZOLE
• AKOS013123488
• CS-0326850
• DB-050188
• E80300
• 1-p-nitrophenyl-1,2,4-triazole
• STL412520

• MDL： MFCD09473439
• Inchi： 1S/C8H6N4O2/c13-12(14)8-3-1-7(2-4-8)11-6-9-5-10-11/h1-6H
• InChI Key： YGFKLGQEQNGWOB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 190.04900
• Monoisotopic Mass: 190.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.464
• Boiling Point: 393.44°C at 760 mmHg
• Flash Point: 191.746°C
• Refractive Index: 1.697
• PSA: 76.53000
• LogP: 1.69870